![molecular formula C10H11NO6S B2481926 4-[(Carboxymethyl)(methylsulfonyl)amino]benzoic acid CAS No. 1242814-39-6](/img/structure/B2481926.png)
4-[(Carboxymethyl)(methylsulfonyl)amino]benzoic acid
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Overview
Description
4-[(Carboxymethyl)(methylsulfonyl)amino]benzoic acid is a useful research compound. Its molecular formula is C10H11NO6S and its molecular weight is 273.26. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Optimization
4-[(Carboxymethyl)(methylsulfonyl)amino]benzoic acid and its derivatives are integral in the synthesis and optimization of various chemical compounds. For instance, heteroaryl sulfonamides have been developed as EP1 receptor selective antagonists, where the sulfonyl moiety of these compounds has been modified to enhance antagonist activity, showcasing their potential in the design of receptor-specific drugs (Naganawa et al., 2006). Additionally, a practical method involving the synthesis of florfenicol starting from 4-(methylsulfonyl) benzoic acid has been developed, highlighting the chemical's role in synthesizing veterinary antibiotics (Wang et al., 2016).
Nanotechnology and Catalysis
This compound plays a role in nanotechnology and catalysis. 4-(substituted phenylsulfonamido)benzoic acids were synthesized using a fly-ash:H3PO3 nano catalyst, indicating its utility in nanocatalysis and the production of compounds with antimicrobial activities (Dineshkumar & Thirunarayanan, 2019).
Pharmaceutical Development and Bioactive Compounds
The compound and its derivatives are key in pharmaceutical development. Benzamide-4-sulfonamides have been identified as effective inhibitors of several human carbonic anhydrase isoforms, demonstrating their potential as therapeutic agents (Abdoli et al., 2018).
Material Science and Supramolecular Chemistry
In material science and supramolecular chemistry, sulfonyl-bridged oligo(benzoic acid)s, prepared from derivatives of the compound, have been studied for their X-ray structures and properties as metal extractants, showing the compound's application in designing materials for metal extraction (Morohashi et al., 2014).
Mechanism of Action
Target of Action
The primary target of 4-[(Carboxymethyl)(methylsulfonyl)amino]benzoic acid is Beta-lactamase . Beta-lactamase is an enzyme produced by certain bacteria that provides resistance to beta-lactam antibiotics like penicillins, cephamycins, and carbapenems (ertapenem), among others .
Mode of Action
It is known that the compound interacts with its target, beta-lactamase, which may result in changes to the enzyme’s function .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
Safety and Hazards
Properties
IUPAC Name |
4-[carboxymethyl(methylsulfonyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO6S/c1-18(16,17)11(6-9(12)13)8-4-2-7(3-5-8)10(14)15/h2-5H,6H2,1H3,(H,12,13)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTAIOABGWKLJRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)O)C1=CC=C(C=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.